Cas no 4403-13-8 (Ethanol, 2-[(trimethylsilyl)oxy]-)

Ethanol, 2-[(trimethylsilyl)oxy]-, is a silyl-protected ethanol derivative commonly used in organic synthesis as a versatile reagent. The trimethylsilyl (TMS) group enhances stability and reactivity, making it valuable for protecting hydroxyl functionalities during multi-step reactions. Its volatility and solubility in common organic solvents facilitate easy handling and purification. The compound is particularly useful in nucleophilic substitutions, Grignard reactions, and as an intermediate in the synthesis of complex molecules. Its moisture sensitivity necessitates storage under inert conditions, but this property also allows for selective deprotection under mild conditions. The TMS-ether moiety provides a balance between reactivity and stability, making it a preferred choice in fine chemical and pharmaceutical applications.
Ethanol, 2-[(trimethylsilyl)oxy]- structure
4403-13-8 structure
Product Name:Ethanol, 2-[(trimethylsilyl)oxy]-
CAS No:4403-13-8
MF:C5H14O2Si
MW:134.248962879181
MDL:MFCD30078906
CID:1515920
PubChem ID:554455
Update Time:2025-05-28

Ethanol, 2-[(trimethylsilyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[(trimethylsilyl)oxy]-
    • 2-(trimethylsilyloxy)ethanol
    • 2-[(Trimethylsilyl)oxy]ethanol
    • 2-[(Trimethylsilyl)oxy]ethanol #
    • Ethylene glycol, TMS derivative
    • 2-(trimethylsiloxy)ethanol
    • 2-((Trimethylsilyl)oxy)ethan-1-ol
    • 4403-13-8
    • SCHEMBL5067430
    • DTXSID301346048
    • LCUMNKGLHJRIMH-UHFFFAOYSA-N
    • 2-trimethylsilyloxyethanol
    • MDL: MFCD30078906
    • Inchi: 1S/C5H14O2Si/c1-8(2,3)7-5-4-6/h6H,4-5H2,1-3H3
    • InChI Key: LCUMNKGLHJRIMH-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C)OCCO

Computed Properties

  • Exact Mass: 134.07632
  • Monoisotopic Mass: 134.076306220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 57.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46

Ethanol, 2-[(trimethylsilyl)oxy]- Pricemore >>

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